Cas no 72702-87-5 (Acetamide,N-[6-amino-1-(cyclohexylmethyl)-3-ethyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-)

• Product Name: Acetamide,N-[6-amino-1-(cyclohexylmethyl)-3-ethyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-
• CAS No: 72702-87-5
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 550073
• Update Time: 2024-03-05

Acetamide,N-[6-amino-1-(cyclohexylmethyl)-3-ethyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[6-amino-1-(cyclohexylmethyl)-3-ethyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-
• Acetamide, N-[6-amino-1-(cyclohexylmethyl)-3-ethyl-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-

• Inchi： 1S/C15H24N4O3/c1-3-18-14(21)12(17-10(2)20)13(16)19(15(18)22)9-11-7-5-4-6-8-11/h11H,3-9,16H2,1-2H3,(H,17,20)
• InChI Key： JKWXEUKYUFGCCB-UHFFFAOYSA-N
• SMILES： C(NC1=C(N)N(CC2CCCCC2)C(=O)N(CC)C1=O)(=O)C

Computed Properties

• Exact Mass: 308.18502
• Monoisotopic Mass: 307.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8A^2

Experimental Properties

• PSA: 95.74